2-((1-(2-(diethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-[[1-[2-(diethylamino)ethyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C21H26F2N4O2S/c1-3-26(4-2)10-11-27-18-7-5-6-15(18)20(25-21(27)29)30-13-19(28)24-17-9-8-14(22)12-16(17)23/h8-9,12H,3-7,10-11,13H2,1-2H3,(H,24,28)
• InChI Key: ZSYARTMVFNGKMU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C21H26F2N4O2S
• Molecular Weight: 436.5 g/mol
• CAS No.: 898459-68-2

Description

2-((1-(2-(diethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2,4-difluorophenyl)acetamide is a synthetic small molecule of significant interest in chemical biology and early-stage pharmacological research. Its core structure is based on a cyclopenta[d]pyrimidin-one scaffold, a privileged structure known for its ability to interact with various kinase enzymes. The cyclopentapyrimidine core is a known mimetic of the purine ring found in ATP , allowing derivatives to potentially act as inhibitors for ATP-binding sites in kinases. The molecule is further functionalized with a diethylaminoethyl side chain, which can enhance solubility and cellular permeability, and a thioacetamide linker to a 2,4-difluorophenyl group, a moiety often used in medicinal chemistry to influence metabolic stability and target binding. While the specific biological target of this exact compound may be proprietary or still under investigation, its design suggests potential as a protein kinase inhibitor for probing intracellular signaling pathways . Researchers may utilize this compound as a chemical tool to study enzyme function, for high-throughput screening against specific therapeutic targets, or as a key intermediate in the synthesis of more complex drug-like molecules for oncology, immunology, or neurology research. This product is supplied for laboratory research purposes only and is not intended for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs can be grouped based on core modifications, substituent variations, and biological activity. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Biological/Physical Properties	Reference
Target Compound	Cyclopenta[d]pyrimidine	- 2-(Diethylamino)ethyl - 2,4-Difluorophenyl	Hypothesized kinase inhibition; Moderate solubility
2-((1-(3-(Diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3,4-difluorophenyl)acetamide	Cyclopenta[d]pyrimidine	- 3-(Diethylamino)propyl - 3,4-Difluorophenyl	Increased lipophilicity due to longer alkyl chain
2-{[3-(4-Chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-isopropylphenyl)acetamide	Cyclopenta[4,5]thieno[2,3-d]pyrimidine	- 4-Chlorophenyl - Thieno-fused core	Enhanced electronic effects; potential antimicrobial activity
2-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(4-chlorophenyl)acetamide	Pyrimidin-4-one	- 4-Methyl - 4-Chlorophenyl	76% yield; mp >282°C; moderate cytotoxicity
N-[3-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yloxy)phenyl]acetamide	Cyclopenta[4,5]thieno[2,3-d]pyrimidine	- Phenoxyacetamide - Unsubstituted aryl	LC-MS m/z 326.0; 53% yield; potential anticancer

Key Observations :

Simpler pyrimidin-4-one cores () lack fused cyclopentane rings, reducing steric hindrance but limiting target specificity .

Substituent Effects: Halogenated Aryl Groups: The 2,4-difluorophenyl group in the target compound may offer better metabolic stability compared to 3,4-difluorophenyl () or 4-chlorophenyl () due to reduced oxidative metabolism . Alkylamino Chains: The diethylaminoethyl group in the target compound likely enhances solubility over the 3-(diethylamino)propyl analog (), which may increase logP and tissue retention .

Synthetic Efficiency :

• Compounds with simpler cores (e.g., ) show higher yields (76–80%) compared to fused bicyclic analogs (e.g., 53% yield in ), suggesting synthetic complexity increases with ring fusion .

Biological Implications: Thieno-fused analogs () exhibit broader-spectrum activity in preliminary studies, possibly due to improved π-stacking interactions with aromatic residues in enzyme active sites . The target compound’s diethylaminoethyl group may facilitate CNS penetration, a property less pronounced in analogs with bulkier substituents (e.g., 2-isopropylphenyl in ) .

Methodological Considerations for Comparison

Structural similarity assessments (e.g., Tanimoto coefficients, pharmacophore mapping) are critical for virtual screening, as structurally analogous compounds often share bioactivity . However, minor substituent changes (e.g., fluorine vs. chlorine, ethyl vs. propyl chains) can lead to divergent ADMET profiles, underscoring the need for empirical validation .

Q & A

Q. Table 1. Key Analytical Parameters for Structural Confirmation

Parameter	Method	Example Data (From Analogs)	Reference
NHCO Resonance	¹H NMR	δ 10.10 ppm (s, 1H)
Molecular Ion	HRMS	[M+H]+ = 344.21
Elemental Composition	CHNS Analyzer	C: 45.29%, N: 12.23%, S: 9.30%

Q. Table 2. Reaction Optimization via DoE

Variable	Range Tested	Optimal Condition	Impact on Yield
Temperature (°C)	60–100	80	+15%
Solvent	DMF, THF, MeCN	DMF	+20%
Equivalents of Base	1.0–3.0	2.2	+12%